Cas no 1213645-36-3 ((3S)-3-amino-3-(4-methylphenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(4-methylphenyl)propan-1-ol
• CAS No: 1213645-36-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD07784146
• CID: 1035182
• PubChem ID: 25419078
• Update Time: 2024-11-03

(3S)-3-amino-3-(4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(p-tolyl)propan-1-ol
• (3S)-3-amino-3-(4-methylphenyl)propan-1-ol
• SCHEMBL14782317
• 1213645-36-3
• (S)-3-Amino-3-(4-methylphenyl)propan-1-ol
• EN300-1163872
• CS-0442417
• (S)-beta-3-p-Tolylalaninol, AldrichCPR
• AKOS006286895
• MFCD07784146
• (S)-beta-3-p-Tolylalaninol
• (s)-3-p-tolyl-beta-alaninol
• DTXSID50649685

• MDL： MFCD07784146
• Inchi： 1S/C10H15NO/c1-8-2-4-9(5-3-8)10(11)6-7-12/h2-5,10,12H,6-7,11H2,1H3/t10-/m0/s1
• InChI Key： DLRHJVGOQVPPGF-JTQLQIEISA-N
• SMILES： OCC[C@@H](C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų